Cas no 946355-15-3 (N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide
• CAS No: 946355-15-3
• MF: C₂₀H₁₇F₃N₄O₂
• MW: 402.369794607162
• CID: 6236156
• PubChem ID: 42474369
• Update Time: 2025-05-22

N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide
• 946355-15-3
• N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-(trifluoromethyl)benzamide
• F2444-0045
• N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]-4-(trifluoromethyl)benzamide
• N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}-4-(trifluoromethyl)benzamide
• AKOS024648648

• Inchi： 1S/C20H17F3N4O2/c1-12-24-17(11-18(25-12)29-2)26-15-7-9-16(10-8-15)27-19(28)13-3-5-14(6-4-13)20(21,22)23/h3-11H,1-2H3,(H,27,28)(H,24,25,26)
• InChI Key： OYGRIEKKFTWERS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 402.13036028g/mol
• Monoisotopic Mass: 402.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide (CAS No. 946355-15-3)

N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide (CAS No. 946355-15-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrimidine core with a trifluoromethylbenzamide moiety, making it a subject of interest for drug discovery and material science applications.

The compound's CAS number 946355-15-3 serves as a unique identifier in chemical databases, facilitating precise tracking in research and commercial contexts. Its systematic name reflects the complex arrangement of functional groups, including a methoxy-substituted pyrimidine and a trifluoromethylphenyl unit, which contribute to its distinctive physicochemical properties.

Recent scientific literature highlights growing interest in pyrimidine derivatives like N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide due to their versatile biological activities. Researchers are particularly investigating these compounds for their potential as kinase inhibitors, with applications in oncology and inflammatory diseases. The presence of the trifluoromethyl group enhances metabolic stability and membrane permeability, key factors in drug development.

From a synthetic chemistry perspective, CAS 946355-15-3 represents an interesting challenge for organic chemists. The compound's structure suggests potential routes involving palladium-catalyzed coupling reactions for the aryl-amine bond formation, followed by amide coupling to install the benzamide moiety. These synthetic considerations are crucial for researchers looking to develop scalable production methods or create structural analogs.

The pharmaceutical industry shows increasing demand for fluorinated compounds like N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide, as evidenced by market analysis reports. Fluorine incorporation often improves drug-like properties, leading to enhanced bioavailability and target engagement. This trend aligns with current drug discovery paradigms emphasizing the importance of structure-activity relationships in medicinal chemistry.

Analytical characterization of 946355-15-3 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in research and potential commercial applications, ensuring batch-to-batch consistency and proper identification of the compound.

Environmental and safety considerations for N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when handling this compound, as with all fine chemicals. Researchers should consult the latest safety data sheets for specific handling instructions.

The commercial availability of CAS 946355-15-3 varies by supplier, with several specialty chemical companies offering it for research purposes. Pricing and purity specifications differ among vendors, so researchers are advised to compare certificates of analysis when sourcing this material. The compound is typically supplied as a solid and should be stored under inert conditions to maintain stability.

Future research directions for N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide may explore its potential as a scaffold for drug discovery or as a building block in materials science. The combination of hydrogen bond donors/acceptors from the pyrimidine and amide groups with the lipophilic trifluoromethyl moiety creates interesting possibilities for molecular design and property optimization.

For researchers investigating kinase inhibitors or fluorinated pharmaceuticals, 946355-15-3 represents a valuable structural template. The compound's modular design allows for systematic modification of either the pyrimidine or benzamide portions, enabling structure-activity relationship studies. This approach aligns with current trends in fragment-based drug discovery and lead optimization strategies.

In summary, N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-4-(trifluoromethyl)benzamide (CAS No. 946355-15-3) is a chemically intriguing compound with promising applications in life sciences research. Its unique structural features and potential biological activities make it a subject worth monitoring in pharmaceutical development pipelines and academic investigations. As research progresses, we may see expanded utility for this molecular scaffold in addressing various therapeutic challenges.